Cas no 2165724-18-3 ((2S)-4-fluorobutan-2-amine)

• Product Name: (2S)-4-fluorobutan-2-amine
• CAS No: 2165724-18-3
• MF: C₄H₁₀FN
• MW: 91.1273045539856
• CID: 6084627
• PubChem ID: 155622227
• Update Time: 2025-06-08

(2S)-4-fluorobutan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-4-fluorobutan-2-amine
• (S)-4-fluorobutan-2-amine HCl
• 2-Butanamine, 4-fluoro-, (2S)-
• starbld0042565
• EN300-2006214
• (S)-4-Fluorobutan-2-amine
• 2165724-18-3

• Inchi： 1S/C4H10FN/c1-4(6)2-3-5/h4H,2-3,6H2,1H3/t4-/m0/s1
• InChI Key： CTWNQUCWODHDGS-BYPYZUCNSA-N
• SMILES： C[C@H](N)CCF

Computed Properties

• Exact Mass: 91.079727485g/mol
• Monoisotopic Mass: 91.079727485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 30.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 0.875±0.06 g/cm3(Predicted)
• Boiling Point: 87.1±15.0 °C(Predicted)
• pka: 9.33±0.35(Predicted)

Additional information on (2S)-4-fluorobutan-2-amine

(2S)-4-fluorobutan-2-amine: A Comprehensive Overview

(2S)-4-fluorobutan-2-amine, also known by its CAS number 2165724-18-3, is a chiral amine compound with significant applications in the fields of organic chemistry and pharmaceuticals. This compound has garnered attention due to its unique structural properties and potential as a building block in drug discovery. The molecule consists of a four-carbon chain with a fluorine atom at the fourth position and an amine group at the second position, which imparts it with interesting stereochemical and electronic characteristics.

The synthesis of (2S)-4-fluorobutan-2-amine involves several methodologies, including alkylation of amines, reduction of imines, and asymmetric catalysis. Recent advancements in asymmetric synthesis have enabled the efficient preparation of this compound with high enantiomeric excess, making it more accessible for research and industrial applications. The use of chiral catalysts has been particularly promising, as it allows for the selective formation of the (S) enantiomer, which is often required in pharmaceutical formulations.

One of the most notable applications of (2S)-4-fluorobutan-2-amine is in the development of bioactive molecules. Its fluorine atom introduces electron-withdrawing effects, which can enhance the pharmacokinetic properties of drugs. For instance, this compound has been used as a precursor in the synthesis of various antidepressants and antipsychotics. Recent studies have explored its role in modulating neurotransmitter systems, particularly dopamine and serotonin receptors, highlighting its potential in treating neurological disorders.

In addition to its pharmaceutical applications, (2S)-4-fluorobutan-2-amine has found utility in materials science. Its amine functionality makes it suitable for polymerization reactions, leading to the development of novel materials with tailored mechanical and chemical properties. Researchers have reported the use of this compound in creating biodegradable polymers, which have applications in packaging and biomedical devices.

The stereochemistry of (2S)-4-fluorobutan-2-amine plays a crucial role in its reactivity and biological activity. The (S) configuration imparts specific interactions with biological targets, making it indispensable in enantioselective reactions. Recent studies have demonstrated that this compound can serve as a chiral auxiliary in asymmetric catalysis, facilitating the synthesis of complex molecules with high enantioselectivity.

From an environmental perspective, the synthesis and application of (2S)-4-fluorobutan-2-amine are being optimized to minimize ecological impact. Green chemistry principles are increasingly being integrated into its production processes, such as using renewable feedstocks and reducing waste generation. These efforts align with global sustainability goals and ensure that the compound remains viable for future applications.

In conclusion, (2S)-4-fluorobutan-2-amine is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties, coupled with advancements in synthetic methodologies, make it an invaluable tool in modern chemistry. As research continues to uncover new uses for this compound, its significance in both academic and industrial settings is expected to grow further.